2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide

• IUPAC Name: 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-N'-hydroxyethanimidamide
• InChI: InChI=1S/C17H15N3O2S/c18-14(20-21)11-23-17-19-15(12-7-3-1-4-8-12)16(22-17)13-9-5-2-6-10-13/h1-10,21H,11H2,(H2,18,20)
• InChI Key: INGGESJYYPDNKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)SCC(=NO)N)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(OC(=N2)SC/C(=N/O)/N)C3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide, also known as DPhOx, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPhOx is a heterocyclic compound that contains an oxazole ring and a thioether group, which gives it unique properties that make it useful in many applications.

Mechanism of Action

The mechanism of action of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide involves the inhibition of enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that are involved in the regulation of gene expression, and their inhibition by this compound leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth. CAs are enzymes that are involved in the regulation of pH in the body, and their inhibition by this compound leads to the reduction of tumor growth and the prevention of metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of tumor size, and the prevention of metastasis. This compound has also been shown to have anti-inflammatory properties and to reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many potential future directions for the study of 2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide, including its use in the development of new anticancer drugs, its use in the treatment of neurodegenerative diseases, and its use in catalysis and materials science. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential applications in various fields.

Scientific Research Applications

2-[(4,5-diphenyl-1,3-oxazol-2-yl)thio]-N'-hydroxyethanimidamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to have anticancer properties by inhibiting the activity of enzymes that are involved in cancer cell growth. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.